Cas no 1366335-44-5 ((3S)-3-(3-bromo-5-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(3-bromo-5-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366335-44-5
• MF: C₂₄H₁₉BrFNO₄
• MW: 484.314369440079
• CID: 6567280
• PubChem ID: 165801500
• Update Time: 2025-06-25

(3S)-3-(3-bromo-5-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3-bromo-5-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 1366335-44-5
• (3S)-3-(3-bromo-5-fluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1162953

• Inchi： 1S/C24H19BrFNO4/c25-15-9-14(10-16(26)11-15)22(12-23(28)29)27-24(30)31-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21-22H,12-13H2,(H,27,30)(H,28,29)/t22-/m0/s1
• InChI Key： NQGLBVVVXINLOW-QFIPXVFZSA-N
• SMILES： BrC1=CC(=CC(=C1)[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 483.04815g/mol
• Monoisotopic Mass: 483.04815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-(3-bromo-5-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Exploring the Properties and Applications of (3S)-3-(3-bromo-5-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 1366335-44-5)

The compound (3S)-3-(3-bromo-5-fluorophenyl)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by the CAS registry number 1366335-44-5, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a chiral center, a bromine-substituted aromatic ring, and a fluorenylmethoxycarbonyl (Fmoc) group. These structural features make it an intriguing subject for both academic and industrial investigations.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests that this compound could play a role in the synthesis of bioactive molecules or as a precursor in drug design. The fluorine and bromine substituents on the aromatic ring further enhance its versatility, as halogen atoms are often utilized to modulate the electronic properties and reactivity of organic compounds.

One of the most notable aspects of this compound is its chiral center, which is critical in determining its stereochemical properties. Stereochemistry plays a pivotal role in pharmacology, as the spatial arrangement of atoms can significantly influence a molecule's interaction with biological targets. Recent research has emphasized the importance of enantioselective synthesis techniques to produce chiral compounds with high optical purity, which is essential for drug development and other applications requiring precise molecular interactions.

The synthesis of this compound likely involves a combination of multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and possibly enzymatic catalysis to achieve the desired stereochemistry. The use of Fmoc protection during synthesis underscores its role in controlling reactivity during complex molecular constructions. This approach is particularly valuable in peptide chemistry, where precise control over side-chain functionalities is crucial.

In terms of applications, this compound could serve as a building block in medicinal chemistry for constructing bioactive molecules with specific pharmacokinetic profiles. The presence of halogens may also facilitate its use in radiolabeling studies or as a precursor for radioactive tracers in medical imaging. Additionally, its structure suggests potential applications in materials science, such as in the development of novel polymers or sensors with tailored electronic properties.

Recent advancements in computational chemistry have enabled researchers to predict the physical and chemical properties of such compounds with unprecedented accuracy. Molecular modeling studies can provide insights into the compound's stability, solubility, and reactivity under various conditions. These predictions are invaluable for guiding experimental designs and optimizing synthetic routes.

Moreover, green chemistry principles are increasingly being integrated into organic synthesis to minimize environmental impact. The use of efficient catalysts and sustainable solvents could enhance the eco-friendliness of processes involving this compound. As industries strive to adopt more sustainable practices, compounds like this one may find new roles in environmentally responsible chemical manufacturing.

In conclusion, (3S)-3-(3-bromo-5-fluorophenyl)-{Fmoc-amino}propanoic acid represents a promising molecule with diverse potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodology and computational tools, positions it as a valuable asset for future research and development efforts.